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Compound of Interest

Compound Name: Menthyl anthranilate

Cat. No.: B129310 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Menthyl anthranilate, ensuring compliance with standard laboratory safety protocols and

environmental regulations. This information is intended for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Precautions
Before handling Menthyl anthranilate, it is crucial to be aware of its potential hazards. This

chemical is classified as causing serious eye irritation and is toxic to aquatic life.[1][2]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles conforming

to EN166, NIOSH (US), or equivalent standards.[3]

Skin Protection: Handle with chemical-resistant gloves. Inspect gloves prior to use and use a

proper glove removal technique to avoid skin contact.[3] Wear appropriate protective clothing

to prevent skin exposure.[4]

Respiratory Protection: Ensure adequate ventilation.[1][3] If ventilation is inadequate or in

case of aerosol/vapor formation, wear an approved respirator.[5]

General Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in

work areas.[2]
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Step-by-Step Disposal Procedure
The disposal of Menthyl anthranilate must be conducted in accordance with local, state, and

federal regulations.[1][6] It should be treated as hazardous waste.

Waste Identification and Segregation:

All waste containing Menthyl anthranilate, including pure substance, solutions, and

contaminated materials (e.g., absorbent from a spill), must be classified as hazardous

waste.[3]

Do not mix Menthyl anthranilate waste with other waste streams, especially incompatible

materials such as acids, bases, acid anhydrides, acid chlorides, and reducing agents.[4][7]

Keep it in its original container if possible.[1]

Containment:

Collect Menthyl anthranilate waste in a designated, leak-proof, and chemically

compatible container.[3]

Keep the waste container tightly closed when not in use.[3]

Store the container in a cool, dry, and well-ventilated place, away from light.[3]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "Menthyl anthranilate."

Indicate the approximate concentration and quantity of the waste.

Storage (Satellite Accumulation Area):

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.[8][9]

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[8]
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Disposal and Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or

equivalent authority to arrange for the collection and disposal of the hazardous waste.[8]

Do not pour Menthyl anthranilate down the drain.[1][3] This is critical to prevent

environmental contamination, as the substance is toxic to aquatic life.[1]

Spill and Emergency Procedures
In the event of a spill:

Evacuate non-essential personnel from the area.[1]

Ensure adequate ventilation.[3]

Wearing appropriate PPE, contain the spill.[3]

Absorb the spill with an inert, non-combustible material such as sand, earth, or commercial

sorbent.[3][5]

Collect the absorbed material and place it into a suitable, closed container for disposal as

hazardous waste.[3][5]

Clean the affected area thoroughly.

Quantitative Data Summary
The following table summarizes key quantitative data for Menthyl anthranilate relevant to its

handling and disposal.
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Property Value Reference

Chemical Formula C₈H₉NO₂ [7]

Molecular Weight 151.16 g/mol [7]

Appearance Clear to pale yellow liquid [10]

Melting Point 24 °C / 75.2 °F [1][7]

Boiling Point 256 °C / 492.8 °F [1][7]

Flash Point 104 °C / 219.2 °F [7]

Density 1.168 g/cm³ at 25 °C [1]

Oral LD50 (Rat) 2910 mg/kg [3]

Partition Coefficient (log Pow)
ca. 2.17 (Bioaccumulation is

not expected)
[1]

Menthyl Anthranilate Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Menthyl anthranilate waste in a laboratory environment.
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Caption: Workflow for the safe disposal of Menthyl anthranilate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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